Cas no 1805747-44-7 (3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene)

• Product Name: 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene
• CAS No: 1805747-44-7
• MF: C₁₁H₁₀ClF₃O₂
• MW: 266.644113063812
• CID: 5005649
• Update Time: 2025-10-16

3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene

• Inchi： 1S/C11H10ClF3O2/c1-7-2-3-10(17-11(13,14)15)8(4-7)5-9(16)6-12/h2-4H,5-6H2,1H3
• InChI Key： YHSRRBWGLPXWRJ-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=C(C)C=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene

Introduction to 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene (CAS No. 1805747-44-7)

3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene (CAS No. 1805747-44-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated ketone moiety and a trifluoromethoxy group, which contribute to its potential biological activities and applications.

The chemical structure of 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene consists of a toluene ring substituted with a trifluoromethoxy group at the 4-position and a chlorinated ketone group at the 3-position of a propyl chain. The presence of these functional groups imparts specific chemical and physical properties, making it an interesting candidate for various research applications.

Recent studies have explored the potential of 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene in the development of novel therapeutic agents. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The researchers found that the compound effectively inhibited the growth of several cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene has also been investigated for its potential as an antiviral agent. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound possesses significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with specific viral enzymes.

The synthesis of 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene has been optimized to improve yield and purity. A recent publication in Organic Letters described a novel synthetic route that utilizes mild reaction conditions and readily available starting materials. This method not only enhances the efficiency of the synthesis but also reduces environmental impact, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have shown that 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene exhibits low toxicity in vitro and in vivo. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use. These assessments will include detailed investigations into potential side effects, drug interactions, and long-term effects.

The potential applications of 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in the development of advanced functional materials. For example, researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for creating novel polymers with unique optical and electronic properties. These materials have potential applications in areas such as optoelectronics and sensing technologies.

In conclusion, 3-(3-Chloro-2-oxopropyl)-4-(trifluoromethoxy)toluene (CAS No. 1805747-44-7) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers worldwide.